Cas no 106296-54-2 (2,2',2''-(Benzene-1,3,5-triyltris(methylene))tris(isoindoline-1,3-dione))

2,2',2''-(Benzene-1,3,5-triyltris(methylene))tris(isoindoline-1,3-dione) structure
106296-54-2 structure
Product Name:2,2',2''-(Benzene-1,3,5-triyltris(methylene))tris(isoindoline-1,3-dione)
CAS No:106296-54-2
MF:C33H21N3O6
MW:555.536348104477
CID:2873331
Update Time:2023-08-10

2,2',2''-(Benzene-1,3,5-triyltris(methylene))tris(isoindoline-1,3-dione) Chemical and Physical Properties

Names and Identifiers

    • 2,2',2''-(Benzene-1,3,5-triyltris(methylene))tris(isoindoline-1,3-dione)
    • Inchi: 1S/C33H21N3O6/c37-28-22-7-1-2-8-23(22)29(38)34(28)16-19-13-20(17-35-30(39)24-9-3-4-10-25(24)31(35)40)15-21(14-19)18-36-32(41)26-11-5-6-12-27(26)33(36)42/h1-15H,16-18H2
    • InChI Key: DCZZUTHVTANFLG-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(N1CC1C=C(C=C(C=1)CN1C(C2C=CC=CC=2C1=O)=O)CN1C(C2C=CC=CC=2C1=O)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 6
  • Complexity: 958
  • XLogP3: 3.3
  • Topological Polar Surface Area: 112
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD